Cas no 1797348-29-8 (7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane)

• Product Name: 7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane
• CAS No: 1797348-29-8
• MF: C₁₉H₂₀ClNOS
• MW: 345.886202812195
• CID: 5372802
• Update Time: 2025-11-01

7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-(2-methylphenyl)methanone
• Methanone, [7-(2-chlorophenyl)tetrahydro-1,4-thiazepin-4(5H)-yl](2-methylphenyl)-
• 7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane

• Inchi： 1S/C19H20ClNOS/c1-14-6-2-3-7-15(14)19(22)21-11-10-18(23-13-12-21)16-8-4-5-9-17(16)20/h2-9,18H,10-13H2,1H3
• InChI Key： RVPCMWYNTHDZDO-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2Cl)SCC1)(C1=CC=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane

Introduction to 7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane (CAS No. 1797348-29-8)

7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane, with the CAS number 1797348-29-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazepanes, which are characterized by a seven-membered ring containing a sulfur and a nitrogen atom. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane consists of a thiazepane ring substituted with a 2-chlorophenyl group and a 2-methylbenzoyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for further investigation. Recent studies have highlighted the potential of this compound in modulating key biological pathways involved in disease progression.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, 7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane has shown promising results in preclinical models. Research has demonstrated its ability to cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that this compound could be a valuable therapeutic agent for treating neurodegenerative conditions.

Beyond its potential in neurodegenerative diseases, 7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane has also been explored for its anticancer properties. Studies have shown that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. Mechanistically, it appears to target multiple signaling pathways involved in cell proliferation and survival, making it a potential candidate for developing novel anticancer therapies.

The synthesis of 7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane involves several well-established organic chemistry techniques. The key steps include the formation of the thiazepane ring through a cyclization reaction and subsequent functionalization with the 2-chlorophenyl and 2-methylbenzoyl groups. Optimizing these synthetic routes is crucial for ensuring high yields and purity, which are essential for both research and potential clinical applications.

In terms of pharmacokinetics, early studies have indicated that 7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to penetrate biological membranes and reach target tissues effectively is a significant advantage for its therapeutic use. However, further research is needed to fully characterize its pharmacokinetic profile and identify any potential side effects or drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane in human subjects. These trials aim to validate the promising preclinical findings and determine the optimal dosing regimens for different therapeutic indications. The results from these trials will be crucial in advancing this compound towards regulatory approval and eventual clinical use.

In conclusion, 7-(2-chlorophenyl)-4-(2-methylbenzoyl)-1,4-thiazepane (CAS No. 1797348-29-8) represents a promising candidate in the development of new therapeutic agents for neurodegenerative diseases and cancer. Its unique chemical structure and pharmacological properties make it an exciting area of ongoing research. As more data becomes available from clinical trials, the full potential of this compound will become clearer, potentially leading to significant advancements in medical treatment options.